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Compound of Interest

Compound Name: Lycopsamine N-oxide-d7

Cat. No.: B15560125

Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Lycopsamine N-oxide-d7, a deuterated

pyrrolizidine alkaloid with acute toxicity. This guide provides clear, procedural steps to ensure

the safe use of this compound in the laboratory, from initial receipt to final disposal, minimizing

risk and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Lycopsamine N-oxide and its deuterated form are classified as highly toxic. The non-deuterated

form is known to be fatal if swallowed or in contact with skin.[1] Extreme caution must be

exercised at all times.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Operational Plan for Safe Handling
A systematic approach is crucial when working with Lycopsamine N-oxide-d7. The following

workflow outlines the key stages from preparation to disposal.
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Safe handling workflow for Lycopsamine N-oxide-d7.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent any contact with Lycopsamine N-
oxide-d7.

PPE Category Specification Rationale

Hand Protection
Double gloves (nitrile or

neoprene)

Provides robust protection

against accidental splashes.

Eye Protection Chemical splash goggles
Protects eyes from splashes

and aerosols.

Body Protection Lab coat
Prevents contamination of

personal clothing.

Respiratory
Use within a certified chemical

fume hood

Engineering control to prevent

inhalation of any airborne

particles.

Additional (for high-risk tasks)
Chemical-resistant apron and

face shield

Recommended when handling

larger quantities or during

procedures with a high risk of

splashing.

Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a designated, locked, and well-ventilated area away from incompatible materials.

Storage Condition Temperature Duration

Solid (Powder) -20°C Up to 3 years[2]

4°C Up to 2 years[2]

In Solvent -80°C Up to 6 months[2]

-20°C Up to 1 month[2]
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Weighing and Solution Preparation:

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Prepare all necessary equipment, including a dedicated set of spatulas and

weighing paper.

Weighing: Conduct all weighing activities within the fume hood. Use a tared, sealed

container to minimize the risk of aerosolization.

Dissolution: Add the solvent to the container with the weighed Lycopsamine N-oxide-d7.

Cap the container and mix gently until the solid is fully dissolved.

Disposal Plan
Proper disposal of Lycopsamine N-oxide-d7 and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

Solid Waste: All disposable items that have come into contact with the compound, including

gloves, weighing paper, and pipette tips, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. The label should include

"Hazardous Waste," "Acutely Toxic," and the chemical name "Lycopsamine N-oxide-d7."

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container for hazardous chemical waste.

Decontamination:

All non-disposable equipment and surfaces that may have come into contact with the

compound should be decontaminated. A suitable decontamination solution, such as a 10%

bleach solution followed by a water rinse, should be used.

Final Disposal:
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All hazardous waste must be disposed of through a licensed hazardous waste disposal

service. Contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup and disposal. Do not pour any waste containing Lycopsamine N-oxide-
d7 down the drain.

Quantitative Data
The following tables summarize the key physical, chemical, and safety data for Lycopsamine
N-oxide-d7 and its non-deuterated analog.

Physical and Chemical Properties of Lycopsamine N-oxide-d7

Property Value

Molecular Formula C₁₅H₁₈D₇NO₆[2][3]

Molecular Weight 322.41 g/mol [2][3]

Appearance Solid[2]

Storage Temperature (Solid) -20°C[2]

Hazard Information for Lycopsamine N-oxide (Non-deuterated)

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 2)

GHS06 (Skull and

Crossbones)
Danger

H300: Fatal if

swallowed[1]

Acute Toxicity, Dermal

(Category 2)

GHS06 (Skull and

Crossbones)
Danger

H310: Fatal in contact

with skin[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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